Cas no 957204-30-7 (tert-butyl 6-hydroxy-2,3-dihydro-1H-indole-1-carboxylate)

• Product Name: tert-butyl 6-hydroxy-2,3-dihydro-1H-indole-1-carboxylate
• CAS No: 957204-30-7
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• MDL: MFCD11045243
• CID: 1006411
• Update Time: 2023-11-20

tert-butyl 6-hydroxy-2,3-dihydro-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 6-hydroxyindoline-1-carboxylate
• 1H-INDOLE-1-CARBOXYLIC ACID,2,3-DIHYDRO-6-HYDROXY-,1,1-DIMETHYLETHYL ESTER
• TERT-BUTYL 6-HYDROXY-2,3-DIHYDRO-1H-INDOLE-1-CARBOXYLATE
• tert-butyl 6-hydroxy-2,3-dihydroindole-1-carboxylate
• AK140129
• SXNCTPYZLPTVSQ-UHFFFAOYSA-N
• FCH1627870
• OR305478
• 1-(tert-Butoxycarbonyl)-6-hydroxyindoline
• ST2419975
• AB0063406
• AX8281001
• Z5411
• A845440
• tert-butyl 6-oxidanyl-2,3-dihydroindole-1-carboxylate
• 6-hydroxy-2,3-dihydroi
• 1,1-Dimethylethyl 2,3-dihydro-6-hydroxy-1H-indole-1-carboxylate (ACI)
• tert-butyl 6-hydroxy-2,3-dihydro-1H-indole-1-carboxylate

• MDL： MFCD11045243
• Inchi： 1S/C13H17NO3/c1-13(2,3)17-12(16)14-7-6-9-4-5-10(15)8-11(9)14/h4-5,8,15H,6-7H2,1-3H3
• InChI Key： SXNCTPYZLPTVSQ-UHFFFAOYSA-N
• SMILES： O=C(N1CCC2C1=CC(=CC=2)O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids